Cas no 68526-83-0 (Alcohols, C7-9-iso-,C8-rich)

• Product Name: Alcohols, C7-9-iso-,C8-rich
• CAS No: 68526-83-0
• MF: C₈H₁₈O
• MW: 130.227922916412
• CID: 503898
• PubChem ID: 15450
• Update Time: 2025-04-19

Alcohols, C7-9-iso-,C8-rich Chemical and Physical Properties

Names and Identifiers

• Alcohols, C7-9-iso-,C8-rich
• 2-ETHYL-1-HEXANOL
• 6-methylheptan-1-ol
• Alcohols, C7-9-iso, C8-rich
• C8-Rich C7-9-iso-alcohols
• FT-0627438
• 6-METHYL-1-HEPTANOL
• METHYL HEPTANOL
• 6-Methylheptanol (90per cent)
• 1-Heptanol, 6-methyl-
• EINECS 271-231-4
• Isooctanol
• 6-methyl-heptan-1-ol
• AKOS006273543
• EINECS 271-361-1
• MHN
• FT-0671806
• 26952-21-6
• EC 271-231-4
• 6-Methylheptanol (90%)
• 1653-40-3
• SCHEMBL26877
• ISOOCTYL ALCOHOL
• 68526-83-0
• CHEBI:44009
• Z1198149583
• UNII-IJF7D6C38T
• CS-0210352
• 6-Methylheptanol
• IJF7D6C38T
• 68551-09-7
• EINECS 255-061-8
• QSPL 119
• 91994-92-2
• AS-44335
• MFCD00060842
• NS00008167
• DTXSID50872375
• Q27280756
• EN300-219548
• isooctylalcohol
• Titanium(4+) 6-methylheptan-1-olate

• MDL： MFCD00004746
• Inchi： 1S/C8H18O/c1-8(2)6-4-3-5-7-9/h8-9H,3-7H2,1-2H3
• InChI Key： BWDBEAQIHAEVLV-UHFFFAOYSA-N
• SMILES： OCCCCCC(C)C

Computed Properties

• Exact Mass: 130.136
• Monoisotopic Mass: 130.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 50.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Density: 0.833 g/mL at 25 °C(lit.)
• Melting Point: −76 °C(lit.)
• Boiling Point: 183-186 °C(lit.)
• Flash Point: 171 °F
• Refractive Index: n20/D 1.431(lit.)
• PSA: 20.23000
• LogP: 2.19510
• Vapor Pressure: 0.2 mm Hg ( 20 °C)

Alcohols, C7-9-iso-,C8-rich Security Information

• Hazardous Material transportation number：UN 3082
• WGK Germany：2
• Hazard Category Code： 37/38-41
• Safety Instruction： 26-36/39
• RTECS：MP0350000
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：III
• Risk Phrases：R37/38
• Safety Term：S26-S36/39
• Packing Group：III
• Hazard Level：9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols